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Compound of Interest

Compound Name: 2,2,7-Trimethylnonane

Cat. No.: B15455436 Get Quote

Technical Guide: 2,2,7-Trimethylnonane
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 62184-17-2 (for 2,7,7-Trimethylnonane, often associated with isomers like 2,2,7-
trimethylnonane in databases). The specific CAS number for the 2,2,7-isomer is not

consistently reported across all databases, highlighting its relative obscurity.

Disclaimer: Extensive searches for detailed experimental data and specific applications of

2,2,7-trimethylnonane have yielded limited information. This guide summarizes the available

information and provides general principles applicable to branched alkanes of similar molecular

weight.

Physicochemical Properties
Quantitative experimental data for 2,2,7-trimethylnonane is not readily available in the public

domain. The following table includes computed properties and estimates based on the general

characteristics of branched alkanes. Branched alkanes generally exhibit lower boiling points

and melting points compared to their straight-chain isomers due to reduced surface area and

less efficient packing.[1][2][3][4] They are non-polar compounds, leading to low solubility in

water but good solubility in non-polar organic solvents.[1][3][5]
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Property Value Source

Molecular Formula C₁₂H₂₆ PubChem

Molecular Weight 170.34 g/mol PubChem

Boiling Point
Estimated lower than n-

dodecane (216.3 °C)
General Principle[1][2][3][4]

Melting Point Not available -

Density Estimated ~0.75 g/cm³ General Principle[1][5]

Water Solubility Very low General Principle[1][3]

LogP (Octanol-Water Partition

Coefficient)
Not available -

Experimental Protocols
Specific experimental protocols for the synthesis and analysis of 2,2,7-trimethylnonane are

not detailed in the available literature. However, general methods for the synthesis and

characterization of highly branched alkanes are applicable.

Synthesis: The synthesis of highly branched alkanes can be challenging. General approaches

might include:

Grignard Reactions: Coupling of appropriate Grignard reagents with alkyl halides.

Wurtz Coupling: Reductive coupling of alkyl halides with sodium.

Isomerization of n-alkanes: Catalytic reforming of linear alkanes, though this often produces

a mixture of isomers.

Analytical Characterization: A standard workflow for the characterization of a synthesized or

isolated sample of 2,2,7-trimethylnonane would involve a combination of chromatographic

and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the

compound and to obtain its mass spectrum. The fragmentation pattern in the mass spectrum
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would be characteristic of a highly branched alkane.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the carbon-

hydrogen framework. The chemical shifts and coupling patterns in the ¹H NMR spectrum,

along with the number of unique signals in the ¹³C NMR spectrum, would confirm the 2,2,7-

trimethyl substitution pattern.

Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the presence of C-H bonds and

the absence of other functional groups.

Biological Activity and Relevance to Drug
Development
There is no information available in the searched literature to suggest that 2,2,7-
trimethylnonane has any known biological activity or specific application in drug development.

Alkanes, in general, are considered to have low biological activity due to their chemical

inertness.

General Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of a

chemical compound like 2,2,7-trimethylnonane.
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Caption: General workflow for synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Physical Properties of Alkanes | OpenOChem Learn [learn.openochem.org]

2. fiveable.me [fiveable.me]

3. chem.libretexts.org [chem.libretexts.org]

4. masterorganicchemistry.com [masterorganicchemistry.com]

5. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [2,2,7-Trimethylnonane CAS number lookup].
BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15455436?utm_src=pdf-body-img
https://www.benchchem.com/product/b15455436?utm_src=pdf-custom-synthesis
https://learn.openochem.org/learn/first-semester-topics/alkanes/physical-properties-of-alkanes
https://fiveable.me/key-terms/organic-chem/branched-alkanes
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Alkanes/Properties_of_Alkanes/Physical_Properties_of_Alkanes
https://www.masterorganicchemistry.com/2010/07/09/branching-melting-boiling-points/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)_Complete_and_Semesters_I_and_II/Map%3A_Organic_Chemistry_(Wade)/04%3A_Structure_and_Stereochemistry_of_Alkanes/4.02%3A_Physical_Properties_of_Alkanes
https://www.benchchem.com/product/b15455436#2-2-7-trimethylnonane-cas-number-lookup
https://www.benchchem.com/product/b15455436#2-2-7-trimethylnonane-cas-number-lookup
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15455436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15455436#2-2-7-trimethylnonane-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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